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Compound of Interest

Compound Name: Trethocanic acid

Cat. No.: B1608992 Get Quote

For the attention of researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the currently available public information

regarding Trethocanic acid. Despite extensive investigation, it is crucial to note at the outset

that publicly accessible, in-depth scientific literature detailing specific therapeutic applications

beyond general dermatology is exceedingly limited. This guide summarizes the existing

information, highlighting the significant gaps in the scientific record.

Chemical Identity and Properties
Trethocanic acid, a beta-hydroxy acid (BHA), is chemically identified as 3-hydroxy-3,7,11-

trimethyldodecanoic acid.[1][2][3] Key identifiers are provided in the table below for precise

reference.

Identifier Value

IUPAC Name 3-hydroxy-3,7,11-trimethyldodecanoic acid[1][3]

CAS Number 7007-81-0[1]

Molecular Formula C15H30O3[1]

UNII 8KVN8C4I9P[1]
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The predominant application of Trethocanic acid, as documented in publicly available

sources, is within the cosmetic and skincare industry.[4][5][6] It is categorized alongside other

BHAs, such as salicylic acid, and is primarily utilized for its exfoliating properties.[4][5]

The proposed mechanism of action for its exfoliating effect is consistent with that of other

BHAs. As an oil-soluble molecule, it can penetrate the lipid layers of the skin. It is believed to

work by dissolving excess sebum and loosening the bonds between dead skin cells, thereby

facilitating their removal.[4] This action helps in managing acne, blackheads, and congested

skin.[4]

Some sources suggest that Trethocanic acid may offer a gentler, less irritating exfoliation

compared to more common BHAs like salicylic acid, potentially making it more suitable for

individuals with sensitive skin.[4] There are also mentions of it being derived from pine bark and

initially investigated for its potential to lower cholesterol, though substantial evidence to support

these claims is not available in the public scientific literature.[4]

Review of Scientific Literature and Patent
Landscape
A thorough search of scientific databases for peer-reviewed articles on the pharmacology,

toxicology, and clinical efficacy of Trethocanic acid (and its IUPAC name) for therapeutic

applications yielded no significant results. The available information is largely confined to its

inclusion in lists of BHAs within skincare-related articles and websites.

Patent applications that mention Trethocanic acid typically list it as one of many possible BHA

ingredients in cosmetic formulations for skin exfoliation and renewal. These patents do not

provide detailed data on its specific efficacy or mechanism of action compared to other BHAs.

Gaps in Knowledge and Future Research Directions
The current body of public knowledge on Trethocanic acid is insufficient to support the

development of a detailed technical guide for therapeutic applications beyond its established

use in cosmetics. Key areas where research is lacking include:

Pharmacology: Detailed studies on its absorption, distribution, metabolism, and excretion

(ADME) are not publicly available.
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Mechanism of Action: Beyond the general mechanism of exfoliation attributed to BHAs,

specific molecular targets and signaling pathways have not been elucidated in the public

domain.

Clinical Efficacy: There is a lack of robust, controlled clinical trials to substantiate claims of its

efficacy for any specific therapeutic indication, including its purported gentleness on sensitive

skin.

Toxicology: Comprehensive toxicological data and safety profiles for therapeutic use are not

available in the public literature.

Given its potential as a gentler BHA, future research could focus on rigorously evaluating its

efficacy and safety for various dermatological conditions, particularly in populations with

sensitive skin. Head-to-head clinical trials comparing it with other BHAs would be invaluable.

Furthermore, investigation into its purported cholesterol-lowering effects could be a novel area

of research, should any preliminary data exist in non-public domains.

Conclusion
While Trethocanic acid is recognized as a beta-hydroxy acid with applications in the skincare

industry for exfoliation, there is a profound lack of in-depth scientific and clinical data in the

public domain to support a detailed technical guide on its potential therapeutic applications for

researchers and drug development professionals. The information presented here is based on

the limited available data, which primarily consists of its chemical identity and its descriptive

use in cosmetic formulations. Further rigorous scientific investigation is required to unlock any

potential therapeutic applications of this molecule.

Disclaimer: This document is intended for informational purposes only and is based on publicly

available information. It does not constitute medical or scientific advice. Professionals in the

fields of research, science, and drug development are encouraged to consult primary scientific

literature and conduct their own research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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